Cas no 2228337-68-4 (1-4-(oxiran-2-yl)phenyl-1H-pyrazole)

• Product Name: 1-4-(oxiran-2-yl)phenyl-1H-pyrazole
• CAS No: 2228337-68-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6588948
• PubChem ID: 165648777
• Update Time: 2025-07-18

1-4-(oxiran-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-4-(oxiran-2-yl)phenyl-1H-pyrazole
• 2228337-68-4
• EN300-1765066
• 1-[4-(oxiran-2-yl)phenyl]-1H-pyrazole

• Inchi： 1S/C11H10N2O/c1-6-12-13(7-1)10-4-2-9(3-5-10)11-8-14-11/h1-7,11H,8H2
• InChI Key： AVLKIJDDKKGNLJ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-4-(oxiran-2-yl)phenyl-1H-pyrazole

Recent Advances in the Study of 1-4-(oxiran-2-yl)phenyl-1H-pyrazole (CAS: 2228337-68-4)

In recent years, the compound 1-4-(oxiran-2-yl)phenyl-1H-pyrazole (CAS: 2228337-68-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxirane and pyrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-4-(oxiran-2-yl)phenyl-1H-pyrazole has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Additionally, the structural modifications of the pyrazole ring and the oxirane group have been explored to enhance its bioactivity and pharmacokinetic properties.

Recent mechanistic studies have elucidated the compound's interaction with key biological targets. For instance, 1-4-(oxiran-2-yl)phenyl-1H-pyrazole has been shown to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the compound's ability to induce apoptosis in cancer cells via the modulation of apoptotic signaling pathways has been demonstrated in vitro and in vivo, positioning it as a promising candidate for anticancer therapy.

In the context of antimicrobial applications, 1-4-(oxiran-2-yl)phenyl-1H-pyrazole has exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic enzymes. These properties make it a potential lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 1-4-(oxiran-2-yl)phenyl-1H-pyrazole. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are focusing on the development of prodrugs and nanoformulations to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the compound's journey from the laboratory to the clinic.

In conclusion, 1-4-(oxiran-2-yl)phenyl-1H-pyrazole (CAS: 2228337-68-4) represents a versatile and potent molecule with significant therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be crucial for unlocking its full potential in the treatment of various diseases. The insights provided in this briefing underscore the importance of this compound in advancing the field of chemical biology and pharmaceutical sciences.